N-(3,4-dimethylphenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O5/c1-12-4-5-14(10-13(12)2)21-20(23)19-9-8-18(27-19)16-7-6-15(26-3)11-17(16)22(24)25/h4-11H,1-3H3,(H,21,23)
• InChI Key: HIMITLPYSOSRKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)OC)[N+](=O)[O-])C
• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol

Description

N-(3,4-dimethylphenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide, also known as DMF, is a synthetic compound used in scientific research. This compound has gained attention due to its potential applications in various fields, including medicine, biochemistry, and pharmacology.

Scientific Research Applications

Inhibitors of Influenza A Viruses

Furan-carboxamide derivatives, including those similar to N-(3,4-dimethylphenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide, have been studied as potential inhibitors of influenza A viruses, specifically the lethal H5N1 strain. These derivatives exhibit significant anti-influenza activity, which is influenced by the structural composition of the furan-carboxamide moiety (Yu Yongshi et al., 2017).

Electrochemical Studies

The electrochemical behavior of similar furan-carboxamide compounds has been explored. One study focused on the anodic oxidation of furan-2-carboxylic acids, providing insights into the electrochemical properties and potential applications of these compounds in various fields (P. A. Konstantinov et al., 1971).

Radio-sensitizers and Cytotoxins

Compounds related to N-(3,4-dimethylphenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide have been synthesized and evaluated as radiosensitizers and bioreductively activated cytotoxins. These compounds have shown potential in enhancing the effectiveness of radiation therapy against certain cancer cells (M. Threadgill et al., 1991).

Photolytic Properties

Research on furan-amides includes studies on their photolytic properties. For instance, the photolysis of N-butyl-5-nitro-2-furamide in methanol has been investigated, revealing important aspects of the chemical behavior of these compounds under light exposure (L. J. Powers, 1971).

Antibacterial Activities

Another study synthesized and examined the antibacterial properties of N-(4-bromophenyl)furan-2-carboxamide and its analogs. These compounds showed significant activity against clinically isolated drug-resistant bacteria, highlighting their potential as novel antibacterial agents (A. Siddiqa et al., 2022).

Enzymatic Polymerization

Furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides, analogous to N-(3,4-dimethylphenyl)-5-(4-methoxy-2-nitrophenyl)furan-2-carboxamide, have been developed as sustainable alternatives to polyphthalamides. These polyamides have potential applications in high-performance materials (Yi Jiang et al., 2015).